Imipramine hydrochloride

Description

Imipramine hydrochloride, a member of the dibenzazepine group of compounds, is the hydrochloride salt form of imipramine . Imipramine, the original tricyclic antidepressant (TCA), is a dibenzazepine-derivative TCA . TCAs are structurally similar to phenothiazines, characterized by a tricyclic ring system with an alkyl amine substituent on the central ring . Imipramine hydrochloride is a white to off-white, odorless, or practically odorless crystalline powder and is freely soluble in water and in alcohol, soluble in acetone, and insoluble in ether and in benzene .

Imipramine hydrochloride is indicated for the treatment of depression and to reduce childhood enuresis . While imipramine does not affect mood or arousal in non-depressed individuals, it may cause sedation . However, in depressed individuals, imipramine exerts a positive effect on mood . Imipramine and TCAs other than amitriptyline have decreased in prescription frequency with the rise of selective serotonin reuptake inhibitors (SSRIs) because SSRIs have fewer inherent side effects and are far safer in overdose . Regardless, imipramine retains importance in psychopharmacology and pediatrics .

Imipramine functions primarily by inhibiting serotonin and norepinephrine reuptake . It also blocks histamine H1 receptors, α1-adrenergic receptors, and muscarinic receptors, which accounts for its sedative, hypotensive, and anticholinergic effects . Chemically, Imipramine hydrochloride has the formula C19H25ClN2 and a molecular weight of 316.868 . Its IUPAC name is (3-{2-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(15),3,5,7,11,13-hexaen-2-yl}propyl)dimethylamine hydrochloride .

• CAS No.: 113-52-0
• Product Name: Imipramine hydrochloride
• Molecular Formula: C19H25ClN2
• Molecular Weight: 316.9 g/mol
• IUPAC Name: 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,N-dimethylpropan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C19H24N2.ClH/c1-20(2)14-7-15-21-18-10-5-3-8-16(18)12-13-17-9-4-6-11-19(17)21;/h3-6,8-11H,7,12-15H2,1-2H3;1H
• Standard InChIKey: XZZXIYZZBJDEEP-UHFFFAOYSA-N
• SMILES: CN(C)CCCN1C2=CC=CC=C2CCC3=CC=CC=C31.Cl
• Canonical SMILES: CN(C)CCCN1C2=CC=CC=C2CCC3=CC=CC=C31.Cl
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 4,4'-Methylenebis(3-hydroxy-2-naphthoic acid)-3-(10,11-dihydro-5H-dibenzo(b,f)azepin-5-yl)-N,N-dimethyl-1-propanamine (1:2); Imidobenzyle; Imipramine; Imipramine Hydrochloride; Imipramine Monohydrochloride; Imipramine Pamoate; Imizin; Janimine; Melipramine; Norchlorimipramine; Pryleugan; Tofranil
• PubChem Compound: 8228
• Last Modified: Aug 15 2023